![molecular formula C19H18O3 B1668733 3-Hydroxy-6-methyl-2-[4-(methylethyl)phenyl]chromen-4-one CAS No. 854005-84-8](/img/structure/B1668733.png)
3-Hydroxy-6-methyl-2-[4-(methylethyl)phenyl]chromen-4-one
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Overview
Description
CCG-120304 is an inhibitor of TonB function.
Scientific Research Applications
Novel Synthesis and Catalytic Applications
- A study by (Anjan Kumar et al., 2022) describes the novel synthesis of chromen-4-one derivatives using biogenic ZnO nanoparticles, which were characterized and evaluated for antioxidant activity and as corrosion inhibitors.
Antibacterial Properties
- Research conducted by (Behrami & Dobroshi, 2019) focuses on the synthesis of 4-hydroxy-chromen-2-one derivatives and their antibacterial activity against various strains, including Staphylococcus aureus and E. coli.
Crystal Structure and Physico-chemical Properties
- A study by (Elenkova et al., 2014) examines the crystal structure and physico-chemical properties of a specific 4-hydroxy-2H-chromen-2-one compound, including its sensitivity to solvent polarity and hydrogen bonding.
Environmentally Benign Synthesis Approaches
- (Pandit et al., 2016) describe an environmentally benign protocol for synthesizing chromene derivatives, highlighting their application in medicinal chemistry.
Antimicrobial and Analgesic Activity
- Research by (Rajesha et al., 2011) explores the synthesis of chromen-2-one derivatives and their subsequent evaluation for antibacterial and analgesic activities.
Chemo-sensor Applications
- A study by (Jo et al., 2014) details the synthesis of a chemo-sensor based on chromen-2-one for detecting Cu2+ and CN− in aqueous solutions.
properties
CAS RN |
854005-84-8 |
---|---|
Molecular Formula |
C19H18O3 |
Molecular Weight |
294.3 g/mol |
IUPAC Name |
3-hydroxy-6-methyl-2-(4-propan-2-ylphenyl)chromen-4-one |
InChI |
InChI=1S/C19H18O3/c1-11(2)13-5-7-14(8-6-13)19-18(21)17(20)15-10-12(3)4-9-16(15)22-19/h4-11,21H,1-3H3 |
InChI Key |
PQBNFWAEWSZZOB-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C=C1)OC(=C(C2=O)O)C3=CC=C(C=C3)C(C)C |
Canonical SMILES |
CC1=CC2=C(C=C1)OC(=C(C2=O)O)C3=CC=C(C=C3)C(C)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
CCG-120304; CCG 120304; CCG120304; TonB-IN-120304; ST076528; ST-076528; ST 076528; TonB-inhibitor-120304; TonB inhibitor 120304; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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